Cas no 937601-63-3 (3-(4-Bromophenyl)-5-methyl-2-thioxo-2,3-dihydro-4(1H)-quinazolinone)

• Product Name: 3-(4-Bromophenyl)-5-methyl-2-thioxo-2,3-dihydro-4(1H)-quinazolinone
• CAS No: 937601-63-3
• MF: C₁₅H₁₁BrN₂OS
• MW: 347.229641199112
• MDL: MFCD08689700
• CID: 3143208
• PubChem ID: 18526135
• Update Time: 2025-05-20

3-(4-Bromophenyl)-5-methyl-2-thioxo-2,3-dihydro-4(1H)-quinazolinone Chemical and Physical Properties

Names and Identifiers

• 3-(4-Bromophenyl)-5-methyl-2-thioxo-2,3-dihydro-1H-quinazolin-4-one
• FA-0635
• 3-(4-Bromophenyl)-5-methyl-2-thioxo-2,3-dihydroquinazolin-4(1H)-one
• 3-(4-bromophenyl)-5-methyl-2-sulfanylidene-1H-quinazolin-4-one
• 937601-63-3
• 3-(4-Bromophenyl)-5-methyl-2-thioxo-2,3-dihydro-4(1H)-quinazolinone
• 3-(4-bromophenyl)-5-methyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one
• AKOS005072517
• MFCD08689700

• MDL： MFCD08689700
• Inchi： 1S/C15H11BrN2OS/c1-9-3-2-4-12-13(9)14(19)18(15(20)17-12)11-7-5-10(16)6-8-11/h2-8H,1H3,(H,17,20)
• InChI Key： QVBRQFSEJIYRJQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)N1C(NC2C=CC=C(C)C=2C1=O)=S

Computed Properties

• Exact Mass: 345.97755Da
• Monoisotopic Mass: 345.97755Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• Melting Point: 344-346°C

3-(4-Bromophenyl)-5-methyl-2-thioxo-2,3-dihydro-4(1H)-quinazolinone Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,2-8°C

Additional information on 3-(4-Bromophenyl)-5-methyl-2-thioxo-2,3-dihydro-4(1H)-quinazolinone

3-(4-Bromophenyl)-5-methyl-2-thioxo-2,3-dihydro-4(1H)-quinazolinone: A Comprehensive Overview

The compound with CAS No. 937601-63-3, known as 3-(4-Bromophenyl)-5-methyl-2-thioxo-2,3-dihydro-4(1H)-quinazolinone, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the quinazolinone class, which is a heterocyclic aromatic system with diverse applications in drug discovery and development. The structure of this molecule is characterized by a quinazolinone core with substituents at positions 3 and 5, specifically a 4-bromophenyl group and a methyl group, respectively. These substituents play a crucial role in determining the compound's pharmacokinetic properties, bioavailability, and therapeutic potential.

Recent studies have highlighted the potential of quinazolinone derivatives as promising candidates for the development of anticancer agents. The 4-bromophenyl group in this compound contributes to its ability to modulate key cellular pathways involved in cancer progression, such as the PI3K/AKT/mTOR signaling pathway. Additionally, the methyl group at position 5 enhances the molecule's stability and solubility, making it more amenable for pharmacological studies. Researchers have reported that this compound exhibits selective cytotoxicity against various cancer cell lines, including breast, colon, and lung cancer cells, while showing minimal toxicity to normal cells.

The synthesis of 3-(4-Bromophenyl)-5-methyl-2-thioxo-2,3-dihydro-4(1H)-quinazolinone involves a multi-step process that typically begins with the preparation of the quinazolinone core. This is followed by substitution reactions to introduce the bromophenyl and methyl groups at their respective positions. The use of microwave-assisted synthesis has been shown to significantly improve the yield and purity of the final product, making it more feasible for large-scale production.

In terms of biological activity, this compound has demonstrated potent inhibitory effects on several enzymes associated with inflammation and oxidative stress. For instance, it has been found to inhibit COX-2 (cyclooxygenase-2) activity, which is a key enzyme in the inflammatory response. This property makes it a potential candidate for the development of anti-inflammatory drugs. Furthermore, its ability to scavenge free radicals suggests that it may also have applications in antioxidant therapy.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have provided insights into its binding affinity with various therapeutic targets, such as protein kinases and transcription factors. The results indicate that the bromophenyl group plays a critical role in stabilizing interactions within the active site of these targets, thereby enhancing its therapeutic efficacy.

The pharmacokinetic profile of 3-(4-Bromophenyl)-5-methyl-2-thioxo-2,3-dihydro-4(1H)-quinazolinone has also been extensively studied. Preclinical studies in animal models have shown that it exhibits moderate oral bioavailability and favorable distribution properties. Its ability to penetrate various tissues makes it suitable for systemic administration. However, further studies are required to optimize its pharmacokinetic properties for clinical use.

In conclusion, CAS No. 937601-63-3, or 3-(4-Bromophenyl)-5-methyl-2-thioxo-2,3-dihydro-4(1H)-quinazolinone, represents a promising lead compound in drug discovery research. Its unique structural features and diverse biological activities make it a valuable asset for developing novel therapeutic agents targeting cancer, inflammation, and oxidative stress-related disorders. As research continues to uncover its full potential, this compound holds great promise for advancing modern medicine.